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Compound of Interest

Compound Name: 2-Hydroxy Ibuprofen-d6

Cat. No.: B1141078 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

chemical compounds is paramount to ensure personal safety and maintain the integrity of

experimental results. This guide provides essential, immediate safety and logistical information

for handling 2-Hydroxy Ibuprofen-d6, a deuterated metabolite of Ibuprofen used as a tracer

and internal standard in quantitative analysis.[1]

Personal Protective Equipment (PPE)
When handling 2-Hydroxy Ibuprofen-d6, a comprehensive approach to personal protection is

crucial to minimize exposure. The following personal protective equipment should be utilized:

Eye and Face Protection: Tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US) are mandatory to protect against splashes.[2] A face shield should

be considered when there is a significant risk of splashing.

Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are essential to prevent

skin contact.[3] Gloves should be inspected before use and changed regularly, or

immediately if contaminated. For operations with a higher risk of exposure, double gloving is

recommended.[4]

Respiratory Protection: In well-ventilated areas, respiratory protection may not be required.

However, if dust or aerosols are generated, a NIOSH-approved respirator with a particulate

filter (e.g., N95, P100) is recommended.[3] For significant spills or in poorly ventilated areas,

a respirator with an organic vapor cartridge and a particulate pre-filter may be necessary.[3]
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Protective Clothing: A standard laboratory coat should be worn at all times.[3] In situations

with a higher potential for splashes or significant exposure, a chemical-resistant apron or

coveralls should be worn over a long-sleeved shirt and long pants.[3]

Hazard Identification and Physical Properties
While a specific Safety Data Sheet (SDS) for 2-Hydroxy Ibuprofen-d6 is not readily available,

the SDS for rac 2-Hydroxy Ibuprofen provides critical safety data. Deuterium labeling is unlikely

to alter the chemical hazards significantly.

Property Value

Physical State Solid Powder[5]

Color White to Off-White[6]

Melting Point 120-122°C[6]

Boiling Point 369.4°C at 760 mmHg[6]

Density 1.125 g/cm³[6]

Solubility Chloroform (Slightly), Methanol (Slightly)[6]

Hazards

Harmful if swallowed, Causes skin irritation,

Causes serious eye irritation, May cause

respiratory irritation.

Operational Plan
A systematic approach to handling 2-Hydroxy Ibuprofen-d6 is essential for both safety and to

maintain the compound's isotopic purity.

1. Preparation and Weighing:

Conduct all handling in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.

To prevent hydrogen-deuterium (H-D) exchange from atmospheric moisture, handle the

compound under a dry, inert atmosphere such as nitrogen or argon whenever possible.[7]
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Use clean, dry glassware and utensils to avoid contamination and degradation.[7]

When weighing, use an analytical balance within a ventilated enclosure to contain any dust.

2. Dissolution and Solution Handling:

Use anhydrous, deuterated solvents for preparing solutions to prevent the loss of the

deuterium label.[7]

Add the solid compound to the solvent slowly to avoid splashing.

Clearly label all solutions with the compound name, concentration, solvent, and date of

preparation.

3. Storage:

Store 2-Hydroxy Ibuprofen-d6 in a tightly sealed container in a cool, dry, and well-ventilated

place.

For long-term storage, consider storing the solid compound under an inert atmosphere in a

desiccator to protect it from moisture.[7]

4. Spill and Emergency Procedures:

In case of a spill, evacuate the area and ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection, before attempting to clean up.

For solid spills, carefully sweep or vacuum the material and place it in a suitable container for

disposal.[2] Avoid generating dust.[2]

For liquid spills, absorb the material with an inert, non-combustible absorbent material and

place it in a sealed container for disposal.

In case of skin contact, immediately wash the affected area with soap and plenty of water.[2]

In case of eye contact, rinse with pure water for at least 15 minutes and seek medical

attention.[2]
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If inhaled and breathing is difficult, move to fresh air and seek medical attention.[2]

If swallowed, rinse your mouth with water and seek immediate medical attention.[2] Do not

induce vomiting.[2]

Disposal Plan
Proper disposal of 2-Hydroxy Ibuprofen-d6 and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Chemical: Dispose of waste 2-Hydroxy Ibuprofen-d6 as hazardous waste. It may be

possible to burn the material in a chemical incinerator equipped with an afterburner and

scrubber.[2] All disposal must be conducted by a licensed hazardous material disposal

company, following all federal, state, and local regulations.[2]

Contaminated Materials: Any materials that have come into contact with the compound, such

as gloves, filter paper, and empty containers, should be treated as hazardous waste and

disposed of accordingly.

Empty Containers: Before disposing of empty containers, scratch out all personal and

chemical information on the label.[8] The container should then be disposed of as hazardous

waste.

Caption: Workflow for the safe handling of 2-Hydroxy Ibuprofen-d6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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